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Compound of Interest

Compound Name: 5-Methylquinoline

Cat. No.: B1294701

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties, structure, and

reactive characteristics of 5-methylquinoline. The information is intended to support research

and development activities where this compound is a key building block or a subject of

investigation.

Chemical Structure and Identification

5-Methylquinoline is an aromatic heterocyclic compound. Its structure consists of a quinoline

core, which is a bicyclic system composed of a benzene ring fused to a pyridine ring. A methyl

group is substituted at the C5 position of the quinoline ring system.

IUPAC Name: 5-methylquinoline[1]

CAS Number: 7661-55-4

Molecular Formula: CioHoN[1][2][3][4]

SMILES: CC1=C2C=CC=NC2=CC=C1[1]

INChl Key: LMYVCXSKCQSIEQ-UHFFFAOYSA-N[1][4][5]
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Physicochemical Properties

The quantitative physicochemical properties of 5-methylquinoline are summarized in the table

below for easy reference and comparison.

Property Value Source(s)
Molecular Weight 143.18 g/mol [1][5]
Colorless or light yellow oily
Appearance o [2][3]
liquid
Melting Point 19 °C [21[3][6]
Boiling Point 258 - 262.7 °C [2][3]6]
Density 1.083 g/mL at 20 °C [2][3]

Refractive Index

1.6219

[2](3]

pKa 5.2 (at 20 °C) [2][3]
Miscible with ethanol and
Solubility ether; soluble in benzene; [2][3]

slightly soluble in water.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 5-methylquinoline are crucial for its

practical application in a laboratory setting.

3.1. Synthesis via Skraup Reaction

The Skraup synthesis is a classic method for producing quinolines. For 5-methylquinoline, the

reaction proceeds by treating m-toluidine with glycerol, an oxidizing agent (such as

nitrobenzene), and concentrated sulfuric acid. This method can, however, produce a mixture of

isomers, primarily 5- and 7-methylquinoline, due to the two possible sites for cyclization.[5]

Methodology:
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Preparation: In a reaction vessel equipped with a reflux condenser and a mechanical stirrer,
cautiously add concentrated sulfuric acid to glycerol while cooling in an ice bath.

Reactant Addition: Slowly add m-toluidine to the mixture, followed by the addition of an
oxidizing agent like sodium m-nitrobenzene sulfonate.[3]

Heating: Heat the mixture under reflux for several hours. The reaction is highly exothermic
and requires careful temperature control.[3]

Work-up: After the reaction is complete, cool the mixture and dilute it with water.

Neutralization and Extraction: Neutralize the acidic solution with a base (e.g., sodium
hydroxide) to precipitate the crude product. The product can then be purified by steam
distillation or extraction with an organic solvent.

Purification: Further purification is typically achieved through vacuum distillation or
chromatography to separate the 5-methylquinoline from the 7-methylquinoline isomer and
other byproducts.

3.2. Analytical Characterization

Standard analytical techniques are employed to confirm the identity and purity of 5-
methylquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
structural elucidation. The proton NMR spectrum will show a characteristic singlet for the
methyl group protons and a series of multiplets in the aromatic region corresponding to the
protons on the bicyclic ring system, allowing for unambiguous identification.[5]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the
purity of the compound and confirm its molecular weight. The mass spectrum of 5-
methylquinoline will exhibit a molecular ion peak (M+) at m/z = 143, corresponding to its
molecular weight.[1]

Chemical Reactivity and Pathways
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The unique electronic properties conferred by the methyl group at the 5-position influence the
reactivity of the quinoline ring.[5]

Key Reactions:

e Electrophilic Substitution: Reactions such as nitration and halogenation can occur on the
benzene ring portion of the molecule. The position of substitution is directed by the existing
methyl group and the overall electron distribution of the quinoline system.[5]

e C-H Activation: In the presence of certain transition metal catalysts, such as rhodium
complexes, 5-methylquinoline has been shown to undergo regioselective C-H activation
exclusively at the C2 position of the heteroaromatic ring. This is distinct from other
methylquinoline isomers, which may show different regioselectivity.[5]

Visualized Workflows and Pathways

The following diagrams, generated using DOT language, illustrate key experimental and logical
workflows related to 5-methylquinoline.
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Caption: Workflow for the Skraup synthesis of 5-methylquinoline.
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Caption: Key chemical reactivity pathways for 5-methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Methylquinoline:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294701#5-methylquinoline-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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